Cas no 2228635-60-5 (tert-butyl N-{2-2-(aminomethyl)cyclopropylphenyl}carbamate)

• Product Name: tert-butyl N-{2-2-(aminomethyl)cyclopropylphenyl}carbamate
• CAS No: 2228635-60-5
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• CID: 6406544
• PubChem ID: 165715066
• Update Time: 2025-10-31

tert-butyl N-{2-2-(aminomethyl)cyclopropylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-2-(aminomethyl)cyclopropylphenyl}carbamate
• tert-butyl N-{2-[2-(aminomethyl)cyclopropyl]phenyl}carbamate
• EN300-1875178
• 2228635-60-5

• Inchi： 1S/C15H22N2O2/c1-15(2,3)19-14(18)17-13-7-5-4-6-11(13)12-8-10(12)9-16/h4-7,10,12H,8-9,16H2,1-3H3,(H,17,18)
• InChI Key： RQZYADOAIZOGGL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1C=CC=CC=1C1CC1CN)=O

Computed Properties

• Exact Mass: 262.168127949g/mol
• Monoisotopic Mass: 262.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{2-2-(aminomethyl)cyclopropylphenyl}carbamate

Introduction to Tert-butyl N-{2-2-(aminomethyl)cyclopropylphenyl}carbamate (CAS No. 2228635-60-5)

Tert-butyl N-{2-2-(aminomethyl)cyclopropylphenyl}carbamate, a compound with the chemical identifier CAS No. 2228635-60-5, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural uniqueness of this compound, particularly its incorporation of a tert-butyl group and a cyclopropylphenyl moiety, makes it a subject of considerable interest in medicinal chemistry research.

The tert-butyl group, known for its steric hindrance properties, plays a crucial role in modulating the pharmacokinetic and pharmacodynamic profiles of the molecule. Its presence can influence the compound's solubility, metabolic stability, and binding affinity to biological targets. On the other hand, the cyclopropylphenyl ring contributes to the compound's overall electronic properties and can interact with biological receptors in a manner distinct from simpler aromatic systems.

In recent years, there has been growing interest in carbamate-based compounds due to their versatility as pharmacophores. Carbamates are known to exhibit inhibitory effects on various enzymes and receptors, making them valuable candidates for drug development. The specific arrangement of atoms in Tert-butyl N-{2-2-(aminomethyl)cyclopropylphenyl}carbamate suggests potential applications in treating conditions such as inflammation, pain, and neurological disorders. This hypothesis is supported by preliminary studies that have explored the biological activity of related carbamate derivatives.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of an aminomethyl group provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic needs. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of Tert-butyl N-{2-2-(aminomethyl)cyclopropylphenyl}carbamate with biological targets with greater accuracy. These simulations have provided insights into how the compound might interact with enzymes and receptors at the molecular level, guiding experimental design and optimizing lead compounds for clinical development. Such computational approaches are becoming increasingly integral to modern drug discovery processes.

The synthesis of Tert-butyl N-{2-2-(aminomethyl)cyclopropylphenyl}carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, has significantly improved the efficiency of these processes. These methodologies not only enhance productivity but also reduce waste, aligning with the principles of green chemistry.

As research continues to uncover new applications for carbamate compounds, Tert-butyl N-{2-2-(aminomethyl)cyclopropylphenyl}carbamate is poised to play a pivotal role in several therapeutic areas. Its unique structural features offer a foundation for developing novel drugs that address unmet medical needs. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

The regulatory landscape for new pharmaceutical agents continues to evolve, emphasizing safety, efficacy, and environmental sustainability. Companies developing compounds like Tert-butyl N-{2-2-(aminomethyl)cyclopropylphenyl}carbamate must navigate these requirements carefully to bring their innovations to market successfully. Engaging with regulatory bodies early in the development process can help streamline approvals and ensure compliance with evolving standards.

In conclusion, Tert-butyl N-{2-2-(aminomethyl)cyclopropylphenyl}carbamate represents a promising candidate in pharmaceutical research due to its unique structure and potential biological activities. The combination of computational modeling, advanced synthetic techniques, and collaborative research efforts will be crucial in harnessing its full therapeutic potential. As our understanding of this compound grows, so too will its contributions to addressing complex medical challenges.